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Compound of Interest

Compound Name: LY81067

Cat. No.: B1675717 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for the research chemical LY81067 is not

readily available in the public domain. The following disposal procedures are based on

established best practices for the handling and disposal of hazardous research chemicals

where complete safety and toxicological information is unavailable. It is imperative that all

laboratory personnel consult their institution's Environmental Health and Safety (EHS)

department for specific guidance and protocols before handling or disposing of this compound.

A thorough risk assessment should be conducted prior to any handling.

For any research chemical with unknown properties, it must be treated as a hazardous

substance. This necessitates the use of appropriate Personal Protective Equipment (PPE),

including but not limited to safety goggles, a lab coat, and chemical-resistant gloves. All

handling of the solid compound or its solutions should be performed in a certified chemical

fume hood to minimize inhalation exposure.

Procedural Summary for Disposal
The disposal of a research chemical like LY81067 must be managed through your institution's

hazardous waste program.[1][2] Under no circumstances should this chemical or its waste be

disposed of down the drain or in the regular trash.[3][4] The following table outlines the

essential steps for proper disposal.
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Step Procedure Key Considerations

1. Waste Characterization

Treat LY81067 as a hazardous

chemical waste.[1][5] If any

information is known (e.g.,

solvent used, potential

reactivity), this should be

noted.

Do not attempt to perform

extensive chemical tests to

identify unknown properties

unless directed by your EHS

department.[6][7][8]

2. Waste Segregation

Collect all waste containing

LY81067 separately from other

waste streams.[9] This

includes the pure compound,

solutions, and contaminated

labware (e.g., pipette tips,

gloves, and wipes).

Do not mix incompatible

chemicals.[3][10] Store waste

in a way that prevents violent

reactions or the emission of

flammable or toxic fumes.[10]

[11]

3. Containerization

Use a sturdy, leak-proof

container with a secure screw-

on cap that is chemically

compatible with the waste.[5]

[10] The original container is

often a good choice for the

pure compound.[3]

Do not overfill containers;

leave at least one inch of

headspace to allow for

expansion.[2][10] Keep

containers closed at all times

except when adding waste.[5]

[10]

4. Labeling

Clearly label the container with

the words "Hazardous Waste."

[2][10] Include the full chemical

name "LY81067," and list all

other components and their

approximate percentages.[10]

Do not use chemical formulas

or abbreviations.[7][12] The

label should also include the

date when waste was first

added to the container

(accumulation start date).[2]

5. Storage

Store the sealed waste

container in a designated and

secure Satellite Accumulation

Area (SAA) within the

laboratory where the waste is

generated.[2][10][11]

The SAA must be at or near

the point of generation and

under the control of the

laboratory personnel.[11]

Ensure secondary containment

is used for liquid waste.[3][9]
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6. Disposal Request

Once the container is full or

you are ready to dispose of it,

contact your institution's EHS

department to schedule a

waste pickup.[1][2]

Provide all necessary

information from the hazardous

waste label to the EHS

personnel. Do not move the

waste from the SAA yourself

unless instructed to do so.

General Protocol for Characterizing an Unknown
Chemical Waste
In the event that a chemical is truly unknown, your EHS department must be contacted

immediately.[6][7][12] They will provide guidance, which may include performing simple, low-

risk tests to gather basic information for safe disposal.[8][13] This should only be done by

trained personnel following EHS instructions. Potential characterization steps may include:

Visual Inspection: Note the physical state (solid, liquid), color, and any other visual

characteristics.

Solubility Test: If it is safe to do so, a small amount of the material may be tested for solubility

in water.[13]

pH Test: For aqueous solutions, use pH paper to determine if the waste is corrosive (pH ≤ 2

or ≥ 12.5).[11][13]

Documentation: Record all known information about the chemical's origin and potential

composition. This can help EHS in the identification and disposal process.[8]

Disposing of unknown chemicals can be extremely costly and hazardous, often requiring

expensive analysis by an outside lab.[6][8] Proper labeling and inventory management are

crucial to prevent the generation of unknown waste.[7][13]

Disposal Workflow for Research Chemicals
The following diagram illustrates the general decision-making process for the proper disposal of

a research chemical within a laboratory setting.
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General Workflow for Research Chemical Disposal
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Caption: Workflow for the proper disposal of a research chemical.
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Spill and Decontamination Procedures
In the event of a spill, evacuate the area and alert your laboratory supervisor and EHS

department. If you are trained and it is safe to do so, clean up the spill using an appropriate

spill kit. All materials used for cleanup must be collected as hazardous waste.

Empty containers that held LY81067 must be decontaminated before disposal as regular trash.

This typically involves triple-rinsing the container with a suitable solvent. The first rinsate must

always be collected and disposed of as hazardous waste.[3] For highly toxic chemicals, all

three rinses should be collected as hazardous waste.[2] Allow the container to air dry

completely before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vumc.org [vumc.org]

2. benchchem.com [benchchem.com]

3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

5. campussafety.lehigh.edu [campussafety.lehigh.edu]

6. Disposal of Unknown Chemical Waste - Policies and Procedures [umaryland.edu]

7. Unknown Chemicals - Environmental Health and Safety - Purdue University [purdue.edu]

8. 7.17 Unknowns | Environment, Health and Safety [ehs.cornell.edu]

9. acewaste.com.au [acewaste.com.au]

10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

11. ehrs.upenn.edu [ehrs.upenn.edu]

12. csn.edu [csn.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1675717?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_Hazardous_Laboratory_Chemicals.pdf
https://www.benchchem.com/product/b1675717?utm_src=pdf-custom-synthesis
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_Hazardous_Laboratory_Chemicals.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.umaryland.edu/policies-and-procedures/library/research/procedures/ehs/disposal-of-unknown-chemical-waste.php
https://www.purdue.edu/ehps/rem/environmental-programs/waste/unknown.html
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/717-unknowns
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2021-03/Waste%20Manual%20Mar%202021.pdf
https://www.csn.edu/sites/default/files/unknown-chemicals-fact-sheet_acsbl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. Unknowns | Environmental Health & Safety | Michigan State University [ehs.msu.edu]

To cite this document: BenchChem. [Navigating the Disposal of Novel Research Chemicals:
A Guide for LY81067]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675717#ly81067-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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